Cas no 1969287-87-3 (rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine)

• Product Name: rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine
• CAS No: 1969287-87-3
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD30181804
• CID: 4632117
• PubChem ID: 93302330
• Update Time: 2025-06-11

rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-(3-chlorophenyl)-3-methylmorpholine
• rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine, trans
• Rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine
• Z2526703154
• rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine

• MDL： MFCD30181804
• Inchi： 1S/C11H14ClNO/c1-8-11(14-6-5-13-8)9-3-2-4-10(12)7-9/h2-4,7-8,11,13H,5-6H2,1H3/t8-,11+/m0/s1
• InChI Key： BOFUZZAQNVYZFF-GZMMTYOYSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H]1[C@H](C)NCCO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine

Recent Advances in the Study of rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine (CAS: 1969287-87-3)

The compound rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine (CAS: 1969287-87-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral morpholine derivative is of particular interest due to its potential applications in drug discovery and development, especially in the context of central nervous system (CNS) disorders and pain management. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry detailed the enantioselective synthesis of rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine, highlighting its improved yield and purity compared to previous methods. The researchers employed a novel catalytic asymmetric hydrogenation technique, which not only enhanced the efficiency of the synthesis but also reduced the environmental impact. This advancement is crucial for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine have revealed its potent activity as a sigma-1 receptor (σ1R) antagonist. σ1R is implicated in various neurological and psychiatric conditions, including neuropathic pain, depression, and neurodegenerative diseases. In vitro and in vivo studies demonstrated that this compound exhibits high affinity and selectivity for σ1R, with minimal off-target effects. These findings suggest its potential as a lead compound for developing novel therapeutics for CNS disorders.

Another key area of research involves the compound's pharmacokinetic profile. A recent preclinical study investigated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable oral bioavailability and brain penetration. These characteristics are essential for its efficacy in treating CNS-related conditions. Additionally, the compound showed a favorable safety profile in acute and subchronic toxicity studies, further supporting its potential for clinical development.

In conclusion, rac-(2R,3R)-2-(3-chlorophenyl)-3-methylmorpholine (CAS: 1969287-87-3) represents a promising candidate for drug development, particularly in the realm of CNS disorders. Its enantioselective synthesis, potent σ1R antagonism, and favorable pharmacokinetic properties underscore its therapeutic potential. Future research should focus on further elucidating its mechanism of action and conducting clinical trials to evaluate its efficacy and safety in humans.